Cas no 1216941-48-8 (Paritaprevir)

Paritaprevir is a potent antiviral agent primarily used in the treatment of hepatitis C. It demonstrates high efficacy against various genotypes of the virus, with a favorable safety profile. Paritaprevir's ability to achieve sustained virological response in a significant portion of patients makes it a critical component of combination therapies for hepatitis C management.
Paritaprevir structure
Paritaprevir structure
Product Name:Paritaprevir
CAS No:1216941-48-8
MF:C40H43N7O7S
MW:765.8771
MDL:MFCD28411394
CID:1994861
PubChem ID:45110509
Update Time:2025-06-20

Paritaprevir Chemical and Physical Properties

Names and Identifiers

    • Paritaprevir
    • Veruprevir
    • ABT-450
    • (1R,4R,6S,14S,18R)-N-Cyclopropylsulfonyl-14-[(5-methylpyrazine-2-carbonyl)amino]-2,15-dioxo-18-phena
    • MDL: MFCD28411394
    • Inchi: 1S/C40H43N7O7S/c1-24-21-42-33(22-41-24)35(48)43-32-16-6-4-2-3-5-11-25-20-40(25,39(51)46-55(52,53)27-17-18-27)45-36(49)34-19-26(23-47(34)38(32)50)54-37-30-14-8-7-12-28(30)29-13-9-10-15-31(29)44-37/h5,7-15,21-22,25-27,32,34H,2-4,6,16-20,23H2,1H3,(H,43,48)(H,45,49)(H,46,51)/t25-,26-,32+,34-,40-/m1/s1
    • InChI Key: UAUIUKWPKRJZJV-DEUGOSIFSA-N
    • SMILES: S(C1([H])C([H])([H])C1([H])[H])(N([H])C([C@@]12C([H])([H])[C@@]1([H])C([H])=C([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]([H])(C(N1C([H])([H])[C@@]([H])(C([H])([H])[C@]1([H])C(N2[H])=O)OC1C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C2N=1)=O)N([H])C(C1C([H])=NC(C([H])([H])[H])=C([H])N=1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 765.294
  • Monoisotopic Mass: 765.294
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 7
  • Complexity: 1600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 198

Experimental Properties

  • LogP: 6.34660

Paritaprevir Security Information

Paritaprevir Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KG184-50mg
Paritaprevir
1216941-48-8 98+%
50mg
20066CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KG184-10mg
Paritaprevir
1216941-48-8 98+%
10mg
5584CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KG184-5mg
Paritaprevir
1216941-48-8 98+%
5mg
3554CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KG184-1mg
Paritaprevir
1216941-48-8 98+%
1mg
1189CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KG184-25mg
Paritaprevir
1216941-48-8 98+%
25mg
10578CNY 2021-05-07
S e l l e c k ZHONG GUO
S5404-5mg
Paritaprevir (ABT-450)
1216941-48-8 99.97%
5mg
¥1204.23 2023-09-15
S e l l e c k ZHONG GUO
S5404-25mg
Paritaprevir (ABT-450)
1216941-48-8 99.97%
25mg
¥3743.78 2023-09-15
DC Chemicals
DC8183-100 mg
Paritaprevir(Veruprevir ABT-450)
1216941-48-8 >98%
100mg
$800.0 2022-02-28
DC Chemicals
DC8183-250 mg
Paritaprevir(Veruprevir ABT-450)
1216941-48-8 >98%
250mg
$1450.0 2022-02-28
DC Chemicals
DC8183-1 g
Paritaprevir(Veruprevir ABT-450)
1216941-48-8 >98%
1g
$2900.0 2022-02-28

Additional information on Paritaprevir

Paritaprevir (CAS No. 1216941-48-8): A Comprehensive Overview in Modern Pharmaceutical Research

Paritaprevir, chemically identified by the CAS number 1216941-48-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its pivotal role in antiviral therapies, particularly in the treatment of chronic hepatitis C. The molecular structure of Paritaprevir is meticulously designed to interact with specific enzymes, disrupting viral replication mechanisms and offering a robust therapeutic intervention.

The development of Paritaprevir was driven by the need for more effective and targeted treatments against hepatitis C virus (HCV). Its chemical composition, characterized by a complex heterocyclic framework, enables high selectivity for the viral protease NS3/4A. This specificity is crucial in minimizing side effects and enhancing patient compliance, which are often challenges in long-term antiviral treatments.

In recent years, Paritaprevir has been integrated into combination therapies, which have revolutionized the management of HCV infections. These combination regimens typically include direct-acting antivirals (DAAs) that target different stages of the viral life cycle. The inclusion of Paritaprevir in such cocktails has demonstrated remarkable efficacy rates, often achieving sustained virological response (SVR) in patients who were previously difficult to treat.

One of the most compelling aspects of Paritaprevir is its mechanism of action. It inhibits the HCV protease NS3/4A, which is essential for processing viral polyproteins into functional proteins necessary for viral replication. By blocking this enzymatic activity, Paritaprevir effectively halts the production of new virus particles, thereby reducing viral load and promoting recovery.

The pharmacokinetic profile of Paritaprevir has been extensively studied to optimize its therapeutic potential. It exhibits good oral bioavailability and a favorable half-life, allowing for once-daily dosing regimens. This aspect significantly improves patient convenience and adherence to treatment protocols.

Recent clinical trials have highlighted the efficacy of Paritaprevir-based therapies across various HCV genotypes. These studies have shown that patients infected with different strains of HCV respond favorably to treatments incorporating Paritaprevir. Notably, patients with genotype 1, one of the most challenging forms of HCV to treat, have seen substantial improvements in viral suppression and liver health.

The integration of Paritaprevir into clinical practice has not only improved treatment outcomes but also reduced the overall burden of HCV on healthcare systems. By enabling more rapid and effective viral clearance, these therapies have reduced the need for prolonged treatment durations and minimized the risk of complications associated with chronic liver disease.

Advances in computational chemistry and molecular modeling have further enhanced our understanding of Paritaprevir's interactions with biological targets. These tools have been instrumental in designing next-generation antiviral agents that build upon the success of Paritaprevir while addressing existing limitations.

The future prospects for Paritaprevir are promising, with ongoing research exploring its potential in treating other infectious diseases and its role in combination regimens against resistant strains of HCV. Additionally, efforts are underway to develop oral formulations that could further improve patient compliance and accessibility.

In conclusion, Paritaprevir (CAS No. 1216941-48-8) stands as a cornerstone in modern antiviral therapy. Its targeted action against HCV protease NS3/4A has reshaped treatment paradigms and offered hope to millions suffering from chronic hepatitis C. As research continues to uncover new applications and refine existing treatments, Paritaprevir remains at the forefront of pharmaceutical innovation.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.